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Compound of Interest

Compound Name: PROTAC Mcl1 degrader-1

Cat. No.: B608882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the laboratory use of PROTAC Mcl1 degrader-1. Following these guidelines is critical to

ensure a safe research environment and the integrity of experimental outcomes.

Compound Information and Properties
PROTAC Mcl1 degrader-1 is a potent and selective proteolysis-targeting chimera (PROTAC)

designed to induce the degradation of the Myeloid cell leukemia-1 (Mcl-1) protein.[1][2] It

functions by recruiting the E3 ubiquitin ligase Cereblon (CRBN) to Mcl-1, leading to its

ubiquitination and subsequent degradation by the proteasome.[1][3]

Property Value

CAS Number 2163793-38-0[4][5]

Molecular Formula C45H45BrN6O8S[5]

Molecular Weight 909.84 g/mol [5]

Appearance Solid

Solubility DMSO: 50 mg/mL (54.95 mM)[5]

Purity >98%[6]
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Safety and Handling
As a biologically active small molecule, PROTAC Mcl1 degrader-1 requires careful handling to

minimize exposure and ensure safety. A comprehensive Safety Data Sheet (SDS) should

always be consulted before use.

Personal Protective Equipment (PPE)
A standard laboratory PPE protocol should be strictly followed when handling this compound.

This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A laboratory coat.

Respiratory Protection: In cases of handling the solid compound where dust formation is

possible, a properly fitted respirator is recommended.

Engineering Controls
Work with PROTAC Mcl1 degrader-1 should be conducted in a well-ventilated laboratory.

A chemical fume hood is recommended for all procedures involving the solid compound or

the preparation of stock solutions to minimize inhalation exposure.

First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

In case of skin contact: Immediately wash skin with soap and plenty of water. Remove

contaminated clothing. Get medical attention if irritation develops.

In case of inhalation: Remove to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical attention.
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In case of ingestion: Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Rinse mouth with water. Get medical attention.

Storage and Stability
Proper storage is crucial to maintain the stability and activity of PROTAC Mcl1 degrader-1.

Form
Storage
Temperature

Duration Special Conditions

Solid -20°C Long-term

Stock Solution -80°C Up to 6 months
Stored under

nitrogen[1][2][7]

-20°C Up to 1 month
Stored under

nitrogen[1][2][7]

Note: To avoid repeated freeze-thaw cycles that can degrade the compound, it is

recommended to aliquot the stock solution into single-use volumes.[1][2]

Disposal Plan
PROTAC Mcl1 degrader-1 and any materials contaminated with it should be disposed of as

hazardous chemical waste. Follow all local, state, and federal regulations for hazardous waste

disposal.

Waste Collection
Collect all waste containing PROTAC Mcl1 degrader-1 in a designated, properly labeled,

and sealed hazardous waste container.

This includes unused compound, stock solutions, and contaminated consumables such as

pipette tips, tubes, and gloves.

Decontamination
All glassware and equipment that have come into contact with the compound should be

thoroughly rinsed with an appropriate solvent (e.g., ethanol or acetone) before washing. The
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rinsate should be collected as hazardous waste.

Disposal Procedure
Do not dispose of PROTAC Mcl1 degrader-1 down the drain or in the regular trash.

Arrange for pickup and disposal by a licensed hazardous waste management company.

Experimental Protocols
Preparation of Stock Solutions
This protocol provides a general guideline for preparing a stock solution. Adjust volumes as

needed based on the desired concentration.

Equilibrate: Allow the vial of solid PROTAC Mcl1 degrader-1 to reach room temperature

before opening to prevent condensation.

Solvent Addition: Add the appropriate volume of dimethyl sulfoxide (DMSO) to the vial to

achieve the desired stock concentration (e.g., for a 10 mM stock solution of 1 mg of

compound, add 109.9 µL of DMSO).[2]

Dissolution: Vortex or sonicate the solution until the compound is completely dissolved.

Gentle heating may be applied if necessary.

Aliquoting and Storage: Aliquot the stock solution into single-use tubes and store at -80°C or

-20°C as recommended.

General Protocol for Cell-Based Assays
This is a generalized workflow for treating cells with PROTAC Mcl1 degrader-1. Specific cell

lines, seeding densities, and treatment times should be optimized for each experiment.

Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and grow to

the desired confluency.

Compound Dilution: Prepare serial dilutions of the PROTAC Mcl1 degrader-1 stock solution

in cell culture medium to achieve the final desired treatment concentrations.
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Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of the degrader. Include a vehicle control (e.g., DMSO)

at the same final concentration as in the highest treatment group.

Incubation: Incubate the cells for the desired treatment duration (e.g., 24 hours).

Downstream Analysis: Following incubation, harvest the cells for downstream analysis, such

as Western blotting to assess Mcl-1 protein levels or cell viability assays.

Visualized Pathways and Workflows
Mechanism of Action
The following diagram illustrates the general mechanism of action for a PROTAC, such as

PROTAC Mcl1 degrader-1.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

